Cas no 1353974-11-4 (1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol)

• Product Name: 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• CAS No: 1353974-11-4
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• MDL: MFCD21098614
• CID: 2091389
• PubChem ID: 66569764
• Update Time: 2025-10-30

1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol
• 1-[6-(cyclopropylamino)pyrimidin-4-yl]pyrrolidin-3-ol
• 1353974-11-4
• SB58722
• DB-311149
• G72131
• AKOS024464615
• 1-(6-Cyclopropylamino-pyrimidin-4-yl)-pyrrolidin-3-ol

• MDL： MFCD21098614
• Inchi： 1S/C11H16N4O/c16-9-3-4-15(6-9)11-5-10(12-7-13-11)14-8-1-2-8/h5,7-9,16H,1-4,6H2,(H,12,13,14)
• InChI Key： RSCOEXKLGSJKCV-UHFFFAOYSA-N
• SMILES： OC1CN(C2C=C(N=CN=2)NC2CC2)CC1

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 61.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol

Introduction to 1-(6-(Cyclopropylaminopyrimidin-4-yl)pyrrolidin-3-ol): Structure, Applications, and Recent Research Developments

1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol, with the CAS number 1353974-11-4, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both cyclopropyl and pyrrolidin moieties in its molecular structure contributes to its distinctive chemical properties, making it a subject of interest for medicinal chemists and researchers.

The compound's structure consists of a pyrimidine ring substituted with a cyclopropylamino group at the 6-position and a pyrrolidinol group at the 3-position. This arrangement imparts specific electronic and steric properties that can influence its biological activity. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity by providing precise spatial orientation, while the pyrrolidinol moiety may contribute to solubility and metabolic stability.

In recent years, there has been growing interest in exploring the pharmacological potential of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol. Several studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, research has indicated that this compound exhibits inhibitory activity against various enzymes and receptors involved in critical biological pathways. Its ability to interact with these targets suggests that it may have applications in treating conditions such as cancer, inflammation, and infectious diseases.

One of the most compelling aspects of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol is its structural versatility. Medicinal chemists have leveraged this compound as a starting point for designing derivatives with enhanced pharmacological properties. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the compound's activity and selectivity. This flexibility makes it an attractive candidate for further exploration in drug discovery programs.

The synthesis of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol presents both challenges and opportunities. The synthesis typically involves multi-step reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical applications. These efforts have led to the development of efficient synthetic routes that can be scaled up for industrial production.

Recent research has also focused on understanding the mechanism of action of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol. Studies using computational modeling and experimental techniques have provided insights into how this compound interacts with biological targets. These findings are crucial for optimizing its therapeutic potential and minimizing side effects. By elucidating its mechanism of action, researchers can better predict its behavior in vivo and design more effective drug candidates.

The pharmaceutical industry has taken notice of the promising properties of 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol. Several companies have initiated preclinical studies to evaluate its safety and efficacy in animal models. These studies aim to provide a foundation for future clinical trials in humans. The results from these trials will be instrumental in determining whether this compound can translate into a viable therapeutic option for patients suffering from various diseases.

In conclusion, 1-(6-(Cyclopropylamino)pyrimidin-4-yl)pyrrolidin-3-ol represents a significant advancement in pharmaceutical chemistry. Its unique structure, combined with its potential biological activity, makes it a valuable asset in the search for new drugs. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in the development of innovative therapies for a wide range of medical conditions.